3-Butenyl-(3-hydroxypropyl)nitrosamine

• CAS No.: 61424-18-8
• Molecular Formula: C7H14N2O2
• Molecular Weight: 158.2 g/mol
• IUPAC Name: N-but-3-enyl-N-(3-hydroxypropyl)nitrous amide
• InChI: InChI=1S/C7H14N2O2/c1-2-3-5-9(8-11)6-4-7-10/h2,10H,1,3-7H2
• InChI Key: WPMAZWQMHMPBSL-UHFFFAOYSA-N
• SMILES: C=CCCN(CCCO)N=O
• Synonyms: 3-butenyl-(3-hydroxypropyl)nitrosamine; BHPN

Description

3-Butenyl-(3-hydroxypropyl)nitrosamine is a nitrosamine characterized by a butenyl (C₄H₇) group and a 3-hydroxypropyl (C₃H₆OH) moiety linked to a nitroso (-N=O) functional group.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Metabolic Similarities

The carcinogenicity of nitrosamines depends on alkyl chain length, hydroxyl group positioning, and metabolic activation. Below is a comparative analysis with key analogs:

Table 1: Structural and Toxicological Comparison

Compound Name	Key Structural Features	Carcinogenicity (Bladder)	Mutagenicity	Key Metabolites
3-Butenyl-(3-hydroxypropyl)nitrosamine	Butenyl + 3-hydroxypropyl	Not reported (Inferred low)	Likely*	Potential β-oxidation products (e.g., carboxylic acids)
N-Butyl-N-(4-hydroxybutyl)nitrosamine (BBN)	Butyl + 4-hydroxybutyl	High	Yes	N-butyl-N-(3-carboxypropyl)nitrosamine
N-Ethyl-N-(3-hydroxypropyl)nitrosamine	Ethyl + 3-hydroxypropyl	Not reported	Yes	Unspecified (likely oxidative derivatives)
N,N-Dibutylnitrosamine (DBN)	Dibutyl	High	Yes	Glucuronic acid conjugates

Notes:

• *Mutagenicity inferred from structural analogs with hydroxyalkyl groups (e.g., N-ethyl-N-(3-hydroxypropyl)nitrosamine) .
• BBN’s high bladder carcinogenicity is linked to its metabolism into N-butyl-N-(3-carboxypropyl)nitrosamine, a reactive metabolite .

Critical Structural Determinants of Carcinogenicity

• Hydroxy Group Position: BBN’s 4-hydroxybutyl group is metabolized to a 3-carboxypropyl derivative, which accumulates in the bladder epithelium, driving carcinogenicity .
• Alkyl Chain Length: Shorter alkyl chains (e.g., methyl or ethyl) reduce carcinogenic potency compared to butyl homologs .
• Metabolic Activation : Nitrosamines require cytochrome P450-mediated oxidation to form DNA-reactive species. Compounds like BBN and DBN are efficiently activated, whereas hydroxylated analogs may undergo glucuronidation or alternative detoxification pathways .

Mutagenicity vs. Carcinogenicity

• False Positives: Some hydroxyalkyl nitrosamines (e.g., N-butyl-N-(3-carboxypropyl)nitrosamine) are mutagenic but non-carcinogenic, highlighting discrepancies between in vitro assays and in vivo outcomes .

Regulatory and Analytical Considerations

• Detection Challenges : Nitrosamines like 3-Butenyl-(3-hydroxypropyl)nitrosamine may form as impurities in pharmaceuticals or food, necessitating sensitive LC-MS/MS methods for quantification .